Cas no 2363780-30-5 (methyl-d3 5-bromothiophene-2-carboxylate)

• Product Name: methyl-d3 5-bromothiophene-2-carboxylate
• CAS No: 2363780-30-5
• MF: C₆H₅BrO₂S
• MW: 224.090184926987
• CID: 6824794
• PubChem ID: 172406182
• Update Time: 2025-03-01

methyl-d3 5-bromothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl-d3 5-bromothiophene-2-carboxylate
• CS-22880
• 2363780-30-5

• Inchi： 1S/C6H5BrO2S/c1-9-6(8)4-2-3-5(7)10-4/h2-3H,1H3/i1D3
• InChI Key： QLWUHAQCKDHUNL-FIBGUPNXSA-N
• SMILES： BrC1=CC=C(C(=O)OC([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 222.93819Da
• Monoisotopic Mass: 222.93819Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų